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Compound of Interest

Compound Name: 2'-Deoxycytidine-15N3

Cat. No.: B15598703 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of 2'-

Deoxycytidine-¹⁵N₃, a non-radioactive, stable isotope-labeled nucleoside.

Essential Safety and Handling Information
While 2'-Deoxycytidine-¹⁵N₃ is not classified as a hazardous substance, it is crucial to adhere to

good industrial hygiene and safety practices.[1] The chemical, physical, and toxicological

properties of this compound have not been exhaustively investigated.[2] Therefore, caution is

advised.

Personal Protective Equipment (PPE):

Gloves: Wear impervious gloves to prevent skin contact.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn.

Respiratory Protection: In case of dust formation, a dust respirator is recommended.[3]

Handling:

Work in a well-ventilated area to avoid inhalation of any dust or aerosols.[4]
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Limit all unnecessary personal contact with the chemical.[3]

Wash hands thoroughly after handling.[2]

First-Aid Measures:

In case of skin contact: Wash the affected area with soap and plenty of water.[2]

In case of eye contact: Flush eyes with water as a precaution.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, consult a physician.[2]

If ingested: Rinse mouth with water and consult a physician.[2]

Quantitative Data Summary
The following table summarizes the key quantitative and physical properties of 2'-

Deoxycytidine-¹⁵N₃.

Property Value Reference

Molecular Weight 230.19 g/mol --INVALID-LINK--[5][6]

Storage Temperature
+2°C to +8°C, desiccated, and

protected from light.
--INVALID-LINK--[2][5][6]

Hazard Classification
Not classified as a hazardous

substance or mixture.
--INVALID-LINK--[4]

Step-by-Step Disposal Protocol
The ¹⁵N isotope is a stable, non-radioactive isotope of nitrogen. Therefore, 2'-Deoxycytidine-

¹⁵N₃ does not require special disposal as radioactive waste.[1] The appropriate disposal

method depends on the quantity of the waste and whether it is mixed with other hazardous

chemicals.

Experimental Protocol for Disposal of Small Quantities
(Uncontaminated)
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This protocol applies to small quantities of 2'-Deoxycytidine-¹⁵N₃ that are not mixed with any

hazardous solvents or other regulated chemicals.

Assess the Waste Stream: Confirm that the waste solution contains only 2'-Deoxycytidine-

¹⁵N₃ and water or a benign buffer. Ensure no hazardous chemicals are present.

Dilution: Dilute the aqueous solution of 2'-Deoxycytidine-¹⁵N₃ with a large volume of water (at

least 20-fold). This lowers the concentration before it enters the sanitary sewer system.

Sanitary Sewer Disposal: Pour the diluted solution down the drain, followed by flushing with

a generous amount of additional water.[1][7]

Documentation: Record the date, approximate quantity, and method of disposal in your

laboratory's chemical waste log.

Protocol for Disposal of Large Quantities or
Contaminated Waste
This protocol applies to larger quantities of 2'-Deoxycytidine-¹⁵N₃ or any amount that is mixed

with hazardous chemicals.

Segregation and Collection:

Do not mix this waste with other waste streams unless instructed to do so by your

institution's Environmental Health and Safety (EHS) department.

Collect the waste in a designated, properly labeled, and sealable container. The label

should clearly state "Aqueous Chemical Waste" and list all chemical components,

including 2'-Deoxycytidine-¹⁵N₃ and any solvents or other contaminants.

Storage: Store the sealed waste container in a designated secondary containment area

away from incompatible materials until it is collected.

Arrange for Professional Disposal:

Contact your institution's EHS department to schedule a pickup for the chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Disposal_of_2_Deoxycytidine_d13_A_Comprehensive_Guide.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/Disposal-Procedures-by-Chemical_2022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alternatively, offer the surplus and non-recyclable material to a licensed chemical disposal

company.[2]

Documentation: Maintain a record of the waste manifest and disposal certificate provided by

the EHS or the disposal company.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2'-

Deoxycytidine-¹⁵N₃.
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Figure 1: Disposal Decision Workflow for 2'-Deoxycytidine-¹⁵N₃
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Caption: Disposal decision workflow for 2'-Deoxycytidine-¹⁵N₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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